1,3-Dioxolane-2-methanamine, N-(2,6-dimethylphenyl)-

• CAS No.: 54237-83-1
• Molecular Formula: C12H17NO2
• Molecular Weight: 207.27 g/mol
• IUPAC Name: N-(1,3-dioxolan-2-ylmethyl)-2,6-dimethylaniline
• InChI: InChI=1S/C12H17NO2/c1-9-4-3-5-10(2)12(9)13-8-11-14-6-7-15-11/h3-5,11,13H,6-8H2,1-2H3
• InChI Key: GGNYAVVATITVAW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NCC2OCCO2

Description

1,3-Dioxolane-2-methanamine, N-(2,6-dimethylphenyl)- is a useful research compound. Its molecular formula is C12H17NO2 and its molecular weight is 207.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2,6-Dimethylaniline (75 grams), 2-chloromethyl-1,3-dioxolane (25 grams), potassium carbonate (34 grams) and dimethylformamide (50 ml) were charged into a glass reaction vessel equipped with a mechanical stirrer, thermometer and reflux condenser. The reaction mixture was heated at reflux for a period of about 18 hours. After this time the mixture was filtered and distilled to yield the desired product N-(1,3-dioxolan-2-ylmethyl)-2,6-dimethylaniline.